Cas no 1261849-32-4 (2,2'-Bis(trifluoromethyl)-3-nitrobiphenyl)

• Product Name: 2,2'-Bis(trifluoromethyl)-3-nitrobiphenyl
• CAS No: 1261849-32-4
• MF: C₁₄H₇F₆NO₂
• MW: 335.201304674149
• CID: 4990889
• Update Time: 2025-05-24

2,2'-Bis(trifluoromethyl)-3-nitrobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2,2'-Bis(trifluoromethyl)-3-nitrobiphenyl

• Inchi： 1S/C14H7F6NO2/c15-13(16,17)10-6-2-1-4-8(10)9-5-3-7-11(21(22)23)12(9)14(18,19)20/h1-7H
• InChI Key： ANBLCIVHJZVMME-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CC=1C1C=CC=CC=1C(F)(F)F)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 431
• XLogP3: 5.1
• Topological Polar Surface Area: 45.8

Additional information on 2,2'-Bis(trifluoromethyl)-3-nitrobiphenyl

2,2'-Bis(trifluoromethyl)-3-nitrobiphenyl (CAS No. 1261849-32-4): A Comprehensive Overview

The compound 2,2'-Bis(trifluoromethyl)-3-nitrobiphenyl (CAS No. 1261849-32-4) is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which includes two trifluoromethyl groups attached to the biphenyl system and a nitro group at the 3-position. The combination of these functional groups imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various research and industrial applications.

Recent studies have highlighted the potential of biphenyl derivatives like 2,2'-Bis(trifluoromethyl)-3-nitrobiphenyl in the development of advanced materials. For instance, researchers have explored its role in creating high-performance organic semiconductors. The trifluoromethyl groups enhance the molecule's electron-withdrawing capabilities, which is crucial for optimizing charge transport properties in electronic devices. Additionally, the nitro group contributes to increased chemical stability and thermal resistance, making this compound suitable for applications in extreme environmental conditions.

In the realm of pharmacology, 2,2'-Bis(trifluoromethyl)-3-nitrobiphenyl has shown promise as a lead compound for drug discovery. Its unique structure allows for selective interactions with biological targets, such as enzymes and receptors. Recent findings suggest that this compound may exhibit anti-inflammatory and antioxidant properties, opening new avenues for therapeutic development. Furthermore, its ability to modulate cellular signaling pathways makes it a candidate for treating conditions like neurodegenerative diseases and cancer.

The synthesis of CAS No. 1261849-32-4 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels. For example, the use of palladium-catalyzed coupling reactions has enabled efficient construction of the biphenyl core. The introduction of trifluoromethyl groups via electrophilic substitution has also been refined to minimize side reactions and improve product quality.

From an environmental standpoint, biphenyl derivatives like CAS No. 1261849-32-4 are being evaluated for their biodegradability and ecological impact. Preliminary studies indicate that these compounds exhibit moderate persistence in aquatic environments, raising concerns about their long-term effects on ecosystems. However, ongoing research aims to develop greener synthesis routes and recycling strategies to mitigate these issues.

In conclusion, CAS No. 1261849-32-4, or 2,2'-Bis(trifluoromethyl)-3-nitrobiphenyl, represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for advancing scientific research and industrial innovation. As new findings emerge from ongoing studies, this compound is poised to play an even more significant role in shaping the future of materials science and pharmacology.